Cas no 1025311-95-8 ((E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-dichloroanilino)-2-propenenitrile)

• Product Name: (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-dichloroanilino)-2-propenenitrile
• CAS No: 1025311-95-8
• MF: C₁₅H₉Cl₃N₂O₂S
• MW: 387.668159246445
• MDL: MFCD00178158
• CID: 4568463
• Update Time: 2025-06-21

(E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-dichloroanilino)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(4-chlorobenzenesulfonyl)-3-[(3,5-dichlorophenyl)amino]prop-2-enenitrile
• (E)-2-(4-chlorophenyl)sulfonyl-3-(3,5-dichloroanilino)prop-2-enenitrile
• (E)-2-[(4-chlorophenyl)sulfonyl]-3-(3,5-dichloroanilino)-2-propenenitrile
• 3-((3,5-DICHLOROPHENYL)AMINO)-2-((4-CHLOROPHENYL)SULFONYL)PROP-2-ENENITRILE
• (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-dichloroanilino)-2-propenenitrile

• MDL： MFCD00178158
• Inchi： 1S/C15H9Cl3N2O2S/c16-10-1-3-14(4-2-10)23(21,22)15(8-19)9-20-13-6-11(17)5-12(18)7-13/h1-7,9,20H/b15-9+
• InChI Key： OTOZNGOEHYYIMR-OQLLNIDSSA-N
• SMILES： ClC1C=CC(=CC=1)S(/C(/C#N)=C/NC1C=C(C=C(C=1)Cl)Cl)(=O)=O

Computed Properties

• Exact Mass: 385.945032g/mol
• Monoisotopic Mass: 385.945032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 78.3
• Molecular Weight: 387.7g/mol

Additional information on (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-dichloroanilino)-2-propenenitrile

Introduction to (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-dichloroanilino)-2-propenenitrile (CAS No. 1025311-95-8)

(E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-dichloroanilino)-2-propenenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1025311-95-8, is characterized by its unique structural features, which include a sulfonyl group and a nitrile moiety, both of which contribute to its potential biological activity. The presence of multiple chlorine atoms in its structure suggests a high degree of electronic modification, which can influence its reactivity and interaction with biological targets.

The compound's molecular structure consists of an α,β-unsaturated nitrile core, which is flanked by two distinct aromatic rings. One of these rings is substituted with a 4-chlorophenyl group, while the other features a 3,5-dichloroanilino moiety. This specific arrangement of functional groups makes it an intriguing candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of heterocyclic compounds that incorporate sulfonyl and nitrile groups. These functional moieties are known to enhance binding affinity and selectivity towards various biological targets, making them valuable in the design of drugs targeting neurological disorders, infectious diseases, and cancer. The structural features of (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-dichloroanilino)-2-propenenitrile align well with these trends, suggesting potential applications in multiple therapeutic areas.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The presence of reactive sites such as the nitrile group allows for further functionalization through various chemical transformations. This flexibility is crucial in drug discovery pipelines, where the ability to modify a lead compound to improve its pharmacokinetic properties or target specificity is often essential.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular properties such as solubility, metabolic stability, and bioavailability. The structural design of (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-dichloroanilino)-2-propenenitrile takes into account these factors, making it a promising candidate for further development. Studies have shown that similar compounds with sulfonyl and nitrile groups exhibit interesting pharmacological profiles, including anti-inflammatory and antiviral activities.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the desired framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and regioselective functionalization have been particularly useful in achieving the target structure.

Computational studies have also played a significant role in understanding the electronic properties and potential interactions of (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-dichloroanilino)-2-propenenitrile with biological targets. Molecular modeling techniques have been used to predict binding affinities and identify key residues involved in receptor interactions. These insights have guided experimental efforts aimed at optimizing the compound's pharmacological activity.

In vitro assays have been conducted to evaluate the biological activity of this compound against various targets relevant to human health. Preliminary results suggest that it may exhibit inhibitory effects on enzymes involved in inflammatory pathways and viral replication. These findings are particularly encouraging given the ongoing need for new therapeutic strategies to combat chronic diseases and emerging infections.

The development of novel pharmaceuticals often involves collaboration between chemists, biologists, and pharmacologists to translate chemical structures into effective treatments. (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-dichloroanilino)-2-propenenitrile represents an example of how interdisciplinary approaches can lead to innovative drug candidates. Its unique structural features make it a valuable tool for exploring new therapeutic avenues.

Future studies will likely focus on refining synthetic routes to improve scalability and cost-effectiveness. Additionally, efforts will be made to explore derivatives of this compound that may enhance its biological activity or reduce potential side effects. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design will further accelerate the discovery process.